4-butoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 4-butoxy-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C23H28N2O4/c1-5-6-13-28-18-10-7-16(8-11-18)21(26)24-17-9-12-20-19(14-17)25(4)22(27)23(2,3)15-29-20/h7-12,14H,5-6,13,15H2,1-4H3,(H,24,26)
• InChI Key: GRRRPAKEGCDMFR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3C)(C)C
• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol

Description

4-butoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C23H28N2O4 and its molecular weight is 396.487. The purity is usually 95%.
BenchChem offers high-quality 4-butoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-butoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The chemical structure of compounds similar to 4-butoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide has been extensively studied. For instance, a series of benzimidazole-tethered oxazepine heterocyclic hybrids has been synthesized, revealing insights into molecular structures, charge distributions, and regions of electrophilic and nucleophilic reactivity (Almansour et al., 2016). This provides foundational knowledge for understanding the chemical behavior of similar compounds.

Antimicrobial and Anticancer Applications

The exploration of benzoxazepine derivatives has included their potential as antimicrobial and anticancer agents. For instance, novel benzoxepine-1,2,3-triazole hybrids have been synthesized and evaluated for their antibacterial properties against various bacterial strains and demonstrated cytotoxicity against lung and colon cancer cell lines (Kuntala et al., 2015). This suggests potential applications in the development of new treatments for bacterial infections and cancer.

Nonlinear Optical Properties

Compounds with structures similar to 4-butoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide have been investigated for their nonlinear optical (NLO) properties. For example, certain compounds within this chemical class have demonstrated potential as candidates for NLO applications, which are critical in fields such as photonics and telecommunications (Almansour et al., 2016).

Pharmaceutical Applications

The structural similarity of these compounds to benzodiazepines, which have a broad spectrum of biological activities, suggests potential pharmaceutical applications. Benzodiazepines are known for their anxiolytic, antiarrhythmic, vasopressin antagonist, and other therapeutic properties (Shaabani et al., 2009). Research in this area could lead to the development of new drugs with similar or improved efficacy.